3-{[(4-chloro-2-methoxy-5-methylphenyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [3-[(4-chloro-2-methoxy-5-methylphenyl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C17H16ClNO4/c1-10-7-15(16(22-3)9-14(10)18)19-17(21)12-5-4-6-13(8-12)23-11(2)20/h4-9H,1-3H3,(H,19,21)
• InChI Key: NUNODWALTZHXPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=CC(=CC=C2)OC(=O)C
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

3-{[(4-chloro-2-methoxy-5-methylphenyl)amino]carbonyl}phenyl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CMA, and it is commonly used as a research tool to study various biological processes.

Mechanism of Action

CMA is a potent inhibitor of protein kinase C, which is an enzyme that plays a critical role in the regulation of cell growth and differentiation. CMA binds to the active site of protein kinase C and prevents its activation. This leads to the inhibition of downstream signaling pathways, which results in the inhibition of cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CMA vary depending on the biological system being studied. In general, CMA has been shown to inhibit cell growth and differentiation in a variety of cell types. It has also been shown to induce apoptosis, which is a form of programmed cell death. Furthermore, CMA has been shown to inhibit the proteasome, which is an enzyme that plays a critical role in the degradation of intracellular proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMA in lab experiments is its potency and specificity. CMA is a potent inhibitor of protein kinase C, which makes it an ideal tool for studying the role of this enzyme in various biological processes. Furthermore, CMA is highly specific for protein kinase C, which reduces the risk of off-target effects.
One of the limitations of using CMA in lab experiments is its toxicity. CMA is a highly toxic compound that can cause severe damage to cells and tissues. Therefore, it is important to use appropriate safety measures when handling CMA.

Future Directions

There are several future directions related to CMA that could be explored in scientific research. One possible direction is to investigate the role of CMA in the regulation of other enzymes and signaling pathways. Another possible direction is to study the potential therapeutic applications of CMA in the treatment of various diseases, such as cancer and neurodegenerative disorders. Additionally, future research could focus on developing new and improved synthesis methods for CMA that are more efficient and cost-effective.
Conclusion:
In conclusion, CMA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of CMA is a complex process that requires expertise in organic chemistry. CMA is widely used in scientific research as a tool to study various biological processes. It has been shown to inhibit cell growth and differentiation in a variety of cell types and induce apoptosis. CMA is a potent inhibitor of protein kinase C, which makes it an ideal tool for studying the role of this enzyme in various biological processes. While CMA has several advantages as a research tool, its toxicity is a limitation that must be considered. There are several future directions related to CMA that could be explored in scientific research, including investigating its role in the regulation of other enzymes and signaling pathways and studying its potential therapeutic applications.

Scientific Research Applications

CMA is widely used in scientific research as a tool to study various biological processes. It has been used to study the role of protein kinase C in the regulation of cell growth and differentiation. CMA has also been used to study the role of the proteasome in the degradation of intracellular proteins. Furthermore, CMA has been used to study the role of calcium in the regulation of cellular processes.